5-{[4-(2-chlorophenyl)-1-piperazinyl]methyl}-2-methoxyphenol

• IUPAC Name: 5-[[4-(2-chlorophenyl)piperazin-1-yl]methyl]-2-methoxyphenol
• InChI: InChI=1S/C18H21ClN2O2/c1-23-18-7-6-14(12-17(18)22)13-20-8-10-21(11-9-20)16-5-3-2-4-15(16)19/h2-7,12,22H,8-11,13H2,1H3
• InChI Key: OGKDHVIOCCEZIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3Cl)O
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 5-{[4-(2-chlorophenyl)-1-piperazinyl]methyl}-2-methoxyphenol involves complex chemical reactions. For example, Kumar et al. (2004) described the synthesis of a related compound through a multi-step process with a focus on creating imaging agents for CB(1) receptors using PET, achieving an average radiochemical yield of 14.5% (Kumar et al., 2004). Wujec and Typek (2023) obtained a novel compound via a three-step protocol, emphasizing the importance of HRMS, IR, 1H, and 13C NMR experiments for structural assignment (Wujec & Typek, 2023).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various spectroscopic and crystallographic methods. Zhong et al. (2014) studied the crystal structure of a compound by single crystal X-ray diffraction, highlighting its neuroprotective activity (Zhong et al., 2014). Similarly, Zhang et al. (2007) synthesized a derivative of 2,5-piperazinedione and characterized its structure, revealing insights into the crystallography of such compounds (Zhang et al., 2007).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds akin to 5-{[4-(2-chlorophenyl)-1-piperazinyl]methyl}-2-methoxyphenol are complex. Bektaş et al. (2010) synthesized novel triazole derivatives, showing a range of antimicrobial activities, illustrating the chemical versatility and potential bioactivity of such compounds (Bektaş et al., 2010).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting point, and crystallinity, are critical for their application in various scientific fields. Kaczor et al. (2021) explored the antioxidant activity of a compound designed as a dopamine D2 receptor agonist, providing insights into its physical and chemical stability (Kaczor et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, potential for forming derivatives, and stability under various conditions, are essential for understanding the utility of such compounds. Ajibade and Andrew (2021) reported on the molecular structures of synthesized compounds via Schiff bases reduction route, which are crucial for the development of azo dyes and dithiocarbamate (Ajibade & Andrew, 2021).